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Compound of Interest

Compound Name: Fluroxypyr-meptyl

Cat. No.: B042059 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Fluroxypyr-meptyl. Adherence to these procedures is

essential for ensuring personal safety and environmental protection.

Hazard Identification and Health Effects
Fluroxypyr-meptyl is considered a hazardous substance.[1] It is very toxic to aquatic

organisms and may cause long-term adverse effects in the aquatic environment.[1][2] While not

considered a skin irritant, prolonged contact may cause mild irritation.[2][3] Eye contact may

cause mild irritation and redness.[3] Ingestion of significant quantities may be harmful, and

aspiration into the lungs could lead to chemical pneumonitis. Inhalation of dust or vapors may

cause respiratory irritation.[2]
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Metric Value Species

Acute Oral LD50 > 2000 mg/kg Bobwhite Quail, Mallard Duck

Acute Oral LD50 > 2000 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg -

Fish LC50 (96 h) > solubility limit Rainbow Trout, Golden Orfe

Daphnia EC50 (48 h) > solubility limit -

Earthworm LC50 (14 d) > 1000 mg/kg -

Bee LD50 (oral and contact,

48 h)
> 100 µ g/bee -

Data sourced from various safety data sheets.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure when handling Fluroxypyr-
meptyl.
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PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., PVC, light weight rubber

gloves).[1] For brief contact, a

glove with a protection class of

3 or higher (breakthrough time

> 60 minutes) is

recommended.[1]

To prevent skin contact.

Leather or fabric gloves should

not be used as they can

absorb the chemical.[4]

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[1]

A face shield may be

necessary for splash

protection.

To protect eyes from splashes

and dust. Contact lenses can

absorb irritants and should be

avoided.[1]

Body Protection

Cotton overalls buttoned to the

neck and wrist, and a

washable hat.[5] A chemical-

resistant apron may be

required for mixing and

loading.[6]

To protect the skin from

contamination. Work clothes

should be laundered

separately.[1]

Footwear

Chemical-resistant boots.[7]

Pants should be worn over the

boots.[7]

To prevent foot contamination.

Leather or canvas shoes are

not suitable.[8]

Respiratory Protection

Generally not required with

adequate ventilation.[1] If dust

becomes airborne, a

NIOSH/MSHA approved

respirator should be used.[1][5]

To prevent inhalation of dust or

vapors.

Operational and Disposal Plans
Handling and Storage:

Handling: Limit all unnecessary personal contact.[1] Use in a well-ventilated area.[1] Do not

eat, drink, or smoke when handling.[1][5] Wash hands thoroughly with soap and water after
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handling.[1]

Storage: Store in a cool, well-ventilated area in the original, tightly closed container, away

from direct sunlight. Keep away from food, drink, and animal feed.[5]

Spill Management:

Minor Spills:

Contain the spillage to prevent it from entering drains or water courses.[1]

Wear appropriate PPE, including impervious gloves and safety glasses.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, and labeled

container for disposal.[1]

Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Control personal contact by using the recommended protective equipment.[1]

Prevent the spillage from entering drains, sewers, or water courses by any means available.

[1]

Recover the product wherever possible. Place residues in labeled containers for disposal.[1]

Disposal Plan: All waste, including contaminated materials and empty containers, must be

handled in accordance with local, state, and federal regulations.[1]

Product Disposal: If the material cannot be used, it may be recycled if it has not been

contaminated.[1] Otherwise, it should be disposed of as hazardous waste.

Container Disposal: Do not reuse empty containers.[5] Triple or pressure rinse containers

before disposal, adding the rinsate to the mixture tank. If not recycling, puncture and crush
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the container and dispose of it at an approved waste management facility.

Emergency First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[1]

Skin Contact: Remove contaminated clothing. Flush skin and hair with running water and

soap, if available.[1] Seek medical attention if irritation occurs.[1]

Inhalation: Remove the affected person to fresh air. If breathing is difficult, seek medical

attention.

Ingestion: Do NOT induce vomiting. Give a glass of water.[1] Seek immediate medical advice

and show the container or label.

Visual Workflows
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Caption: Workflow for the safe handling of Fluroxypyr-meptyl.
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Caption: Decision workflow for responding to a Fluroxypyr-meptyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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